Methyldiphenylphosphine
Overview
Description
Methyldiphenylphosphine is an organophosphine with the formula CH3(C6H5)2P, often abbreviated as PMePh2 . It is a colorless, viscous liquid .
Synthesis Analysis
Methyldiphenylphosphine is prepared by the reaction of chlorodiphenylphosphine with a methyl Grignard reagent . More detailed synthesis procedures and analysis can be found in various academic papers .
Molecular Structure Analysis
The molecular formula of Methyldiphenylphosphine is C13H13P . It has an average mass of 200.216 Da and a Monoisotopic mass of 200.075485 Da .
Chemical Reactions Analysis
Phosphines, including Methyldiphenylphosphine, are ubiquitous across metal coordination chemistry and underpin some of the most famous homogeneous transition metal catalysts . More detailed chemical reactions involving Methyldiphenylphosphine can be found in various academic papers .
Physical And Chemical Properties Analysis
Methyldiphenylphosphine is a colorless, viscous liquid . It has a density of 1.0779 . The melting point ranges from 117-118 °C and the boiling point is 284 °C .
Scientific Research Applications
Ligand in Metal Phosphine Complexes
Methyldiphenylphosphine, often abbreviated as PMePh2, is a member of a series of compounds that are often employed as ligands in metal phosphine complexes . These complexes have a wide range of applications in catalysis, materials science, and medicinal chemistry.
Preparation of Phosphine Oxide
Methyldiphenylphosphine can be used to prepare phosphine oxide (OPMePh2) by treatment with hydrogen peroxide . Phosphine oxides are important in the field of organophosphorus chemistry and have applications in areas such as flame retardants, extraction agents, and optical materials.
Synthesis of Coordination Complexes
Methyldiphenylphosphine can be used in the synthesis of coordination complexes. For example, the coordination complex MoH4(PMePh2)4 can be prepared by treating MoCl4(PMePh2)2 with sodium borohydride in the presence of excess ligand . Coordination complexes have a wide range of applications in catalysis, materials science, and medicinal chemistry.
Preparation of Cobalt Complexes
Methyldiphenylphosphine can be used to prepare cobalt complexes, such as CoCl2(PMePh2)2, by treating cobalt (II) chloride with the phosphine . Cobalt complexes are used in a variety of applications, including catalysis, magnetic materials, and biological systems.
Synthesis of Phosphine-Borane
Methyldiphenylphosphine can be used to prepare phosphine-borane (H3BPMePh2) by treating the phosphine with borane . Phosphine-boranes are used in a variety of applications, including as reducing agents, in the synthesis of other organophosphorus compounds, and in materials science.
Commercial Availability
Methyldiphenylphosphine is commercially available and can be purchased from various chemical suppliers . This makes it a convenient starting material for a variety of research applications.
Safety and Hazards
Mechanism of Action
Target of Action
Methyldiphenylphosphine, with the formula CH3(C6H5)2P, is an organophosphine compound . It is often employed as a ligand in metal phosphine complexes . Therefore, its primary targets are the metal ions in these complexes.
Mode of Action
The interaction of Methyldiphenylphosphine with its targets involves the formation of coordination bonds with metal ions. This results in changes in the electronic structure of the metal ion, which can influence the reactivity of the metal center in various chemical reactions .
Result of Action
The molecular and cellular effects of Methyldiphenylphosphine’s action are largely dependent on the specific metal phosphine complex in which it is involved. These effects can range from catalyzing specific chemical reactions to influencing the electronic properties of the metal center .
properties
IUPAC Name |
methyl(diphenyl)phosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13P/c1-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJNZOIKQAUQOCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(C1=CC=CC=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30164028 | |
Record name | Methyldiphenylphosphine | |
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Molecular Weight |
200.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pale yellow liquid; [Alfa Aesar MSDS] | |
Record name | Methyldiphenylphosphine | |
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Product Name |
Methyldiphenylphosphine | |
CAS RN |
1486-28-8 | |
Record name | Methyldiphenylphosphine | |
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Record name | Methyldiphenylphosphine | |
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Record name | Methyldiphenylphosphine | |
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Record name | Methyldiphenylphosphine | |
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Record name | Methyldiphenylphosphine | |
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Record name | METHYLDIPHENYLPHOSPHINE | |
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